Methyl 5-(6-chloro-4-(isopropylamino)pyridin-3-yl)-1,3,4-thiadiazole-2-carboxylate
Overview
Description
Methyl 5-(6-chloro-4-(isopropylamino)pyridin-3-yl)-1,3,4-thiadiazole-2-carboxylate is a useful research compound. Its molecular formula is C12H13ClN4O2S and its molecular weight is 312.77. The purity is usually 95%.
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Scientific Research Applications
- Pinacol Boronic Esters : This compound serves as a valuable building block in organic synthesis. Pinacol boronic esters, which are bench-stable and easy to purify, have found widespread use. They are commonly employed in Suzuki–Miyaura couplings, oxidations, aminations, halogenations, and C–C bond formations (such as alkenylations, alkynylations, and arylations) .
- Protodeboronation : While protodeboronation of alkyl boronic esters is not well-developed, recent research has explored this area. A radical approach enables the protodeboronation of 1°, 2°, and 3° alkyl boronic esters. When combined with a Matteson–CH₂–homologation, this protocol allows for formal anti-Markovnikov alkene hydromethylation, a valuable transformation .
- Borylation Approaches : Various methods have been developed to access organoboron compounds, including borylation reactions. The introduction of more stable boronic esters, such as pinacol boronic esters, has expanded the scope of boron chemistry .
- Suzuki–Miyaura Coupling : The compound can participate in Suzuki–Miyaura couplings, a powerful cross-coupling reaction for synthesizing complex molecules .
- Functional Group Transformations : The boron moiety in this compound can be converted into a broad range of functional groups, allowing for diverse chemical transformations .
Organic Synthesis and Catalysis
Borylation and Boron Chemistry
Drug Discovery and Biological Activity
properties
IUPAC Name |
methyl 5-[6-chloro-4-(propan-2-ylamino)pyridin-3-yl]-1,3,4-thiadiazole-2-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN4O2S/c1-6(2)15-8-4-9(13)14-5-7(8)10-16-17-11(20-10)12(18)19-3/h4-6H,1-3H3,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEZPGDMNTWNKBS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1=CC(=NC=C1C2=NN=C(S2)C(=O)OC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.78 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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